Cas no 53409-18-0 (3H-Pyrazol-3-one, 1,2-dihydro-4-methyl-1-(phenylmethyl)-)

• Product name: 3H-Pyrazol-3-one, 1,2-dihydro-4-methyl-1-(phenylmethyl)-
• CAS No: 53409-18-0
• MF: C₁₁H₁₂N₂O
• MW: 188.225782394409
• CID: 357361
• PubChem ID: 3704386

3H-Pyrazol-3-one, 1,2-dihydro-4-methyl-1-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 3H-Pyrazol-3-one, 1,2-dihydro-4-methyl-1-(phenylmethyl)-
• 2-benzyl-4-methyl-1H-pyrazol-5-one
• 1-benzyl-4-methyl-1H-pyrazol-3-ol
• 53409-18-0
• 1-benzyl-4-methyl-2,3-dihydro-1H-pyrazol-3-one
• 1,2-Dihydro-4-methyl-1-(phenylmethyl)-3H-pyrazol-3-one
• DTXSID50395291

• Inchi： InChI=1S/C11H12N2O/c1-9-7-13(12-11(9)14)8-10-5-3-2-4-6-10/h2-7H,8H2,1H3,(H,12,14)
• InChI Key： FLTDBSDFIDXAFO-UHFFFAOYSA-N
• SMILES： CC1=CN(CC2C=CC=CC=2)NC1=O

Computed Properties

• Exact Mass: 188.09506
• Monoisotopic Mass: 188.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• PSA: 32.34

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolines Pyrazolines Pyrazolones